Cas no 1820717-44-9 (4,6-Dibromo-3-chloro-2-fluoroaniline)

• Product Name: 4,6-Dibromo-3-chloro-2-fluoroaniline
• CAS No: 1820717-44-9
• MF: C₆H₃Br₂ClFN
• MW: 303.354122400284
• CID: 4619523
• PubChem ID: 86812113
• Update Time: 2025-06-20

4,6-Dibromo-3-chloro-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• BS-31684
• 4,6-Dibromo-3-chloro-2-fluoroaniline
• SB82721
• 1820717-44-9

• Inchi： 1S/C6H3Br2ClFN/c7-2-1-3(8)6(11)5(10)4(2)9/h1H,11H2
• InChI Key： LPPPMIYFBYJDRL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1N)F)Cl)Br

Computed Properties

• Exact Mass: 302.82843g/mol
• Monoisotopic Mass: 300.83048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 4,6-Dibromo-3-chloro-2-fluoroaniline

Introduction to 4,6-Dibromo-3-chloro-2-fluoroaniline (CAS No. 1820717-44-9)

4,6-Dibromo-3-chloro-2-fluoroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1820717-44-9, is a halogenated aromatic amine that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its distinct substitution pattern on the aniline backbone, exhibits a unique set of chemical and pharmacological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 4,6-Dibromo-3-chloro-2-fluoroaniline consists of a benzene ring substituted with bromine atoms at the 4- and 6-positions, a chlorine atom at the 3-position, and a fluorine atom at the 2-position. This specific arrangement of halogen atoms imparts high reactivity and versatility to the molecule, enabling its use in diverse synthetic transformations. The presence of multiple halogen atoms also enhances its potential as a precursor in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, 4,6-Dibromo-3-chloro-2-fluoroaniline has been extensively studied for its role in the synthesis of novel therapeutic agents. Its halogen-rich structure makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, researchers have explored its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine and chlorine substituents provide multiple sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

One of the most compelling aspects of 4,6-Dibromo-3-chloro-2-fluoroaniline is its application in the synthesis of fluorinated aromatic compounds. Fluorine atoms are known to significantly influence the pharmacokinetic and pharmacodynamic properties of drugs, often improving their metabolic stability and bioavailability. The incorporation of fluorine into pharmaceuticals has been a cornerstone in modern drug design, and 4,6-Dibromo-3-chloro-2-fluoroaniline serves as an excellent precursor for such modifications.

Recent advancements in computational chemistry have further highlighted the potential of 4,6-Dibromo-3-chloro-2-fluoroaniline as a key intermediate. Molecular modeling studies have demonstrated that this compound can act as a versatile building block for constructing complex scaffolds with desired biological activities. By leveraging computational tools, researchers can predict optimal reaction pathways and predict the outcomes of synthetic modifications, thereby accelerating the drug discovery process.

The compound's reactivity also makes it valuable in materials science applications. For example, it has been used in the synthesis of organic semiconductors and liquid crystals due to its ability to form stable conjugated systems. These materials are essential in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The halogen substituents contribute to the electron-withdrawing properties of these materials, enhancing their performance.

In addition to its synthetic utility, 4,6-Dibromo-3-chloro-2-fluoroaniline has been investigated for its potential role in medicinal chemistry beyond kinase inhibitors. Studies have shown that it can be a precursor for developing antimicrobial agents. The structural features of this compound allow for interactions with bacterial enzymes and cell membranes, leading to mechanisms that inhibit bacterial growth. Such findings underscore its importance as a multifunctional intermediate in drug development.

The synthesis of 4,6-Dibromo-3-chloro-2-fluoroaniline typically involves multi-step organic reactions starting from commercially available aromatic precursors. Common methods include halogenation reactions where bromine and chlorine are introduced at specific positions on the benzene ring. Fluorination is often achieved using fluorinating agents under controlled conditions to ensure high selectivity. These synthetic routes highlight the compound's accessibility and scalability for industrial applications.

From a regulatory perspective, 4,6-Dibromo-3-chloro-2-fluoroaniline is subject to standard chemical safety protocols due to its reactive nature. While it is not classified as a hazardous material under typical conditions, proper handling procedures must be followed to ensure safety during storage and transportation. Manufacturers and researchers must adhere to guidelines provided by regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) to minimize environmental impact.

The future prospects of 4,6-Dibromo-3-chloro-2-fluoroaniline are promising given its broad applicability across multiple scientific disciplines. Ongoing research aims to expand its utility in drug discovery by exploring novel synthetic pathways and functionalization strategies. Additionally, advancements in green chemistry may lead to more sustainable methods for producing this compound without compromising yield or purity.

In conclusion,4,6-Dibromo-3-chloro-2-fluoroaniline (CAS No. 1820717-44-9) is a versatile compound with significant potential in medicinal chemistry and materials science. Its unique structural features enable diverse applications ranging from pharmaceutical development to advanced material synthesis. As research continues to uncover new uses for this compound,4,6-Dibromo-3-chloro-2-fluoroaniline is poised to remain an important tool in scientific innovation.